Cas no 1351642-61-9 (methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate)

• Product Name: methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate
• CAS No: 1351642-61-9
• MF: C₂₀H₂₀FN₃O₄
• MW: 385.38890838623
• CID: 6413378
• PubChem ID: 56766049
• Update Time: 2025-07-14

methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate
• POHRNGFGMOOLGB-UHFFFAOYSA-N
• methyl 5-({4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}methyl)furan-2-carboxylate
• methyl 5-((4-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methyl)furan-2-carboxylate
• 1351642-61-9
• VU0540652-1
• F6246-0061
• methyl 5-[[4-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methyl]furan-2-carboxylate
• AKOS024543803

• Inchi： 1S/C20H20FN3O4/c1-26-20(25)17-7-6-16(27-17)12-24-10-8-14(9-11-24)19-23-22-18(28-19)13-2-4-15(21)5-3-13/h2-7,14H,8-12H2,1H3
• InChI Key： POHRNGFGMOOLGB-UHFFFAOYSA-N
• SMILES： O1C(CN2CCC(C3=NN=C(C4=CC=C(F)C=C4)O3)CC2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 385.14378429g/mol
• Monoisotopic Mass: 385.14378429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate

Methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate (CAS No. 1351642-61-9): A Comprehensive Overview

Methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate, identified by its CAS number 1351642-61-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject for further investigation and development.

The molecular structure of this compound features a complex arrangement of functional groups, including a furan moiety, a carboxylate group, and a piperidine ring linked to an oxadiazole ring. The presence of these functional groups contributes to its unique chemical properties and potential biological interactions. Specifically, the 4-fluorophenyl substituent enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate has emerged as a promising candidate in this context due to its ability to interact with various biological targets. Preliminary studies have suggested that this compound may have potential applications in the treatment of inflammatory diseases, neurodegenerative disorders, and other conditions characterized by abnormal cellular signaling.

The synthesis of Methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}methyl)furan-2-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more suitable for further biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been particularly useful in constructing the complex framework of this molecule.

One of the key aspects of studying Methyl 5-({4-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-ylpiperidin-1-y}methyl)furan -2-carboxylate is its interaction with biological targets. The compound's ability to bind to specific proteins and enzymes has been investigated using various spectroscopic methods and computational techniques. These studies have provided valuable insights into its mechanism of action and potential therapeutic effects. For instance, computational modeling has revealed that the compound can form stable complexes with target proteins through hydrogen bonding and hydrophobic interactions.

Recent research has also focused on the pharmacokinetic properties of Methyl 5-{(4 -5-(4-fluorophenyl)-1,3,4 oxadiazol -2 -y l piperidin -1 -y l }methyl)furan -2-carbox ylate. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability in vivo. These findings are crucial for determining its potential as a drug candidate, as they provide information on how the compound is processed by the body and whether it can reach effective therapeutic levels.

The development of novel pharmaceutical agents often involves extensive preclinical testing to evaluate their safety and efficacy. Methyl 5-{(4 -5-(4-fluorophen yl)-1 ,3 ,4 ox adiazol -2 -y l piper idin -1 -y l }methyl)furan -2-carbox ylate has undergone several preclinical studies to assess its potential therapeutic benefits. These studies have included in vitro assays to evaluate its activity against various disease-related targets, as well as in vivo models to assess its pharmacological effects. Preliminary results have been encouraging, suggesting that this compound may have significant therapeutic potential.

The future direction of research on Methyl 5-{(4 -5-(4-fluorophen yl)-1 ,3 ,4 ox adiazol -2 -y l piper idin -1 -y l }methyl)furan -2-carbox ylate will likely focus on optimizing its chemical structure for improved efficacy and reduced side effects. Additionally, further investigation into its mechanism of action will be essential for understanding how it interacts with biological targets and produces its therapeutic effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in advancing this research.

In conclusion, Methyl 5-{(4 -5-(4-fluorophen yl)-1 ,3 ,4 ox adiazol -2 -y l piper idin -1 -y l }methyl)furan -2-carbox ylate (CAS No. 1351642 61 9) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in addressing various medical challenges.